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Compound of Interest

Compound Name: 2-Chloro-5-(chloromethyl)pyrazine

Cat. No.: B035230 Get Quote

Technical Guide: 2-Chloro-5-
(chloromethyl)pyrazine
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Chloro-5-(chloromethyl)pyrazine, with the CAS number 105985-21-5, is a halogenated

heterocyclic compound. Halogenated pyrazines are a class of compounds with applications in

various fields of chemistry, including as intermediates in the synthesis of pharmaceuticals and

agrochemicals. The presence of two reactive chloro groups on the pyrazine ring suggests its

potential as a versatile building block in organic synthesis. This technical guide provides a

summary of the available physical and chemical properties of 2-Chloro-5-
(chloromethyl)pyrazine. It is important to note that detailed experimental data for this specific

compound is limited in publicly available literature.

Chemical and Physical Properties
A summary of the available physical and chemical properties for 2-Chloro-5-
(chloromethyl)pyrazine is presented in the table below. It is important to note that quantitative

experimental data for several key physical properties, such as melting point, boiling point,

density, and solubility, are not readily available in the reviewed literature.
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Property Value Source(s)

Molecular Formula C5H4Cl2N2 [1]

Molecular Weight 163.007 g/mol [1]

CAS Number 105985-21-5 [1]

Purity >95% [2]

SMILES ClC1=NC=C(N=C1)CCl [1]

Storage Conditions 2-8 °C [1]

Melting Point Data not available

Boiling Point Data not available

Density Data not available

Solubility Data not available

Reactivity and Chemical Properties
Detailed experimental studies on the reactivity of 2-Chloro-5-(chloromethyl)pyrazine are not

extensively documented. However, the chemical behavior can be inferred from the general

reactivity of related 2-chloropyrazines. The chlorine atom on the pyrazine ring is expected to be

susceptible to nucleophilic aromatic substitution (SNAr) reactions, a common reaction for

electron-deficient heterocyclic halides. The reactivity is enhanced by the electron-withdrawing

nature of the pyrazine ring.

The chloromethyl group provides a second site for nucleophilic substitution, likely proceeding

via an SN2 mechanism. This dual reactivity makes the molecule a potentially useful scaffold for

the synthesis of more complex, polysubstituted pyrazine derivatives.

Experimental Workflows
As specific experimental protocols for 2-Chloro-5-(chloromethyl)pyrazine were not found in

the searched literature, the following diagrams illustrate general workflows that are commonly

employed for the synthesis and analysis of similar heterocyclic compounds.
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General Synthetic and Analytical Workflow

Starting Materials

Synthesis
(e.g., Chlorination of a pyrazine precursor)

Crude Product
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(e.g., Column Chromatography, Recrystallization)

Pure 2-Chloro-5-(chloromethyl)pyrazine

Structural Analysis
(NMR, MS, IR)

Purity Analysis
(GC, HPLC)

Final Product Characterization
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Caption: General workflow for synthesis and analysis.
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Potential Reactivity of 2-Chloro-5-(chloromethyl)pyrazine

Nucleophilic Aromatic Substitution (SNAr) at C2 Nucleophilic Substitution (SN2) at Chloromethyl Group

2-Chloro-5-(chloromethyl)pyrazine

2-Substituted-5-(chloromethyl)pyrazine

SNAr

Nucleophile
(e.g., R-NH2, R-OH, R-SH) 2-Chloro-5-(chloromethyl)pyrazine

2-Chloro-5-(substituted methyl)pyrazine

SN2

Nucleophile
(e.g., R-NH2, R-OH, R-SH)
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Caption: Potential reaction pathways.

Safety and Handling
A comprehensive Material Safety Data Sheet (MSDS) for 2-Chloro-5-(chloromethyl)pyrazine
was not available in the public domain. However, based on the known hazards of similar

chlorinated organic compounds and pyridines, it is prudent to handle this chemical with

appropriate safety precautions. The analogous compound, 2-Chloro-5-(chloromethyl)pyridine,

is known to be harmful if swallowed and causes severe skin burns and eye damage[3].

Therefore, it should be assumed that 2-Chloro-5-(chloromethyl)pyrazine may have similar

toxicological properties. Standard laboratory safety protocols, including the use of personal

protective equipment (gloves, safety glasses, lab coat) and working in a well-ventilated fume

hood, are strongly recommended.

Conclusion
2-Chloro-5-(chloromethyl)pyrazine is a chemical intermediate with potential for use in

organic synthesis. However, there is a notable lack of comprehensive, publicly available data

regarding its specific physical properties, detailed reactivity, and biological activity. Researchers

and drug development professionals should exercise caution and conduct thorough

characterization and safety assessments before utilizing this compound in their work. The
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information provided in this guide is based on the limited data available and inferences from

related chemical structures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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